Cas no 115712-88-4 (2H-1a,5-Methano-4H-oxireno[12,13][1,5,10]trioxacyclotetradecino[6,7,8-gh]pyrrolizine-6,15(5H,15aH)-dione,7a,8,9,11,12b,13-hexahydro-5-hydroxy-4,15a-dimethyl-, (7aR,12bR)-)

2H-1a,5-Methano-4H-oxireno[12,13][1,5,10]trioxacyclotetradecino[6,7,8-gh]pyrrolizine-6,15(5H,15aH)-dione,7a,8,9,11,12b,13-hexahydro-5-hydroxy-4,15a-dimethyl-, (7aR,12bR)- structure

115712-88-4 structure

Product Name:2H-1a,5-Methano-4H-oxireno[12,13][1,5,10]trioxacyclotetradecino[6,7,8-gh]pyrrolizine-6,15(5H,15aH)-dione,7a,8,9,11,12b,13-hexahydro-5-hydroxy-4,15a-dimethyl-, (7aR,12bR)-

CAS No:115712-88-4

Molecular Formula:C₁₈H₂₃NO₇

Molecular Weight:365.37800

CID:228068

PubChem ID:15736564

2H-1a,5-Methano-4H-oxireno[12,13][1,5,10]trioxacyclotetradecino[6,7,8-gh]pyrrolizine-6,15(5H,15aH)-dione,7a,8,9,11,12b,13-hexahydro-5-hydroxy-4,15a-dimethyl-, (7aR,12bR)- Properties

Names and Identifiers

- 2H-1a,5-Methano-4H-oxireno[12,13][1,5,10]trioxacyclotetradecino[6,7,8-gh]pyrrolizine-6,15(5H,15aH)-dione,7a,8,9,11,12b,13-hexahydro-5-hydroxy-4,15a-dimethyl-, (7aR,12bR)-
- 2H-1a,5-Methano-4H-oxireno[12,13][1,5,10]trioxacyclotetradecino[6,7,8-gh]pyrrolizine-6,15(5H,15aH)-dione,7a,8,9,11,12b,13-hex
- ADONIFOLINE
- (+)-Adonifoline
- Senecionan-11,16-dione,12,13:19,20-diepoxy-15,20-dihydro-15-hydroxy-, (12x,13x)-
- (7aR,12bR)-7a,8,9,11,12b,13-Hexahydro-5-hydroxy-4,15a-dimethyl-2H-1a,5-methano-4H-oxireno[12,13][1,5,10]trioxacyclotetradecino[6,7,8-gh]pyrrolizine-6,15(5H,15aH)-dione
- AKOS040760047
- FS-6726
- (1R,20R)-4-hydroxy-5,10-dimethyl-2,6,9,12-tetraoxa-17-azapentacyclo[12.5.1.14,8.08,10.017,20]henicos-14-ene-3,11-dione
- 115712-88-4
- HY-N1918
- CS-0018229
- Adonifoline
- (1R,20R)-4-hydroxy-5,10-dimethyl-2,6,9,12-tetraoxa-17-azapentacyclo[12.5.1.1?,?.0?,(1)?.0(1)?,(2)?]henicos-14-ene-3,11-dione
- (1R,20R)-4-hydroxy-5,10-dimethyl-2,6,9,12-tetraoxa-17-azapentacyclo(12.5.1.14,8.08,10.017,20)henicos-14-ene-3,11-dione
- +Expand
- InChIKey： MYOFCWPLRKBPJD-RWBZWZGFSA-N
- Inchi： InChI=1S/C18H23NO7/c1-10-18(22)8-17(9-24-10)16(2,26-17)14(20)23-7-11-3-5-19-6-4-12(13(11)19)25-15(18)21/h3,10,12-13,22H,4-9H2,1-2H3/t10?,12-,13+,16?,17?,18?/m1/s1
- SMILES： CC1C2(C(O[C@H]3[C@@H]4C(COC(C5(C)OC5(C2)CO1)=O)=CCN4CC3)=O)O

Computed Properties

Exact Mass: 365.14700
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 0
Monoisotopic Mass: 365.14745207g/mol
Heavy Atom Count: 26
Complexity: 722
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1
Topological Polar Surface Area: 97.8Å²

Experimental Properties

LogP: -0.52520
PSA: 97.83000
Solubility: Slightly soluble (32 g/l) (25 º C),
Color/Form: Powder
Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),

2H-1a,5-Methano-4H-oxireno[12,13][1,5,10]trioxacyclotetradecino[6,7,8-gh]pyrrolizine-6,15(5H,15aH)-dione,7a,8,9,11,12b,13-hexahydro-5-hydroxy-4,15a-dimethyl-, (7aR,12bR)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TargetMol Chemicals	TL0011-1 mg	Adonifoline	115712-88-4	98%	1mg	￥ 1,840
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A47530-5mg	Adonifoline	115712-88-4		5mg	¥1252.0	2021-09-10

2H-1a,5-Methano-4H-oxireno[12,13][1,5,10]trioxacyclotetradecino[6,7,8-gh]pyrrolizine-6,15(5H,15aH)-dione,7a,8,9,11,12b,13-hexahydro-5-hydroxy-4,15a-dimethyl-, (7aR,12bR)- Suppliers

NAN JING PU YI Biotechnology Co., Ltd.

Audited Supplier

(CAS:115712-88-4)

MR./MRS.:LIU JING LI

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Email:927565933@qq.com

2H-1a,5-Methano-4H-oxireno[12,13][1,5,10]trioxacyclotetradecino[6,7,8-gh]pyrrolizine-6,15(5H,15aH)-dione,7a,8,9,11,12b,13-hexahydro-5-hydroxy-4,15a-dimethyl-, (7aR,12bR)- Related Literature

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115712-88-4 (2H-1a,5-Methano-4H-oxireno[12,13][1,5,10]trioxacyclotetradecino[6,7,8-gh]pyrrolizine-6,15(5H,15aH)-dione,7a,8,9,11,12b,13-hexahydro-5-hydroxy-4,15a-dimethyl-, (7aR,12bR)-) Related Products

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